![molecular formula C18H17BrFN5O2S B2405427 N-(4-bromo-2-fluorophenyl)-2-[7-oxo-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide CAS No. 1223823-35-5](/img/structure/B2405427.png)
N-(4-bromo-2-fluorophenyl)-2-[7-oxo-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide
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Description
N-(4-bromo-2-fluorophenyl)-2-[7-oxo-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide is a useful research compound. Its molecular formula is C18H17BrFN5O2S and its molecular weight is 466.33. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
- A study focused on the synthesis of fluorobenzo[b]pyran derivatives, which demonstrated anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, suggesting potential applications in cancer treatment (Hammam et al., 2005).
Antimicrobial Activity
Research on substituted 2-aminobenzothiazoles derivatives revealed good to moderate activity against selected bacterial and fungal strains, highlighting the compound's potential as a base for developing new antimicrobial agents (Anuse et al., 2019).
Another study synthesized thienopyrimidine linked rhodanine derivatives, which showed significant antibacterial potency against various bacterial strains, including E. coli and B. subtilis, with minimum inhibitory concentrations (MICs) indicating strong antimicrobial properties (Kerru et al., 2019).
Synthesis and Biological Evaluation
- A publication discussed the synthesis of fluoropropoxy substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines, aiming to study peripheral benzodiazepine receptors, suggesting potential applications in neurodegenerative disorder imaging (Fookes et al., 2008).
Analgesic and Antiparkinsonian Activities
- Synthesis of substituted pyridine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine led to compounds showing good analgesic and antiparkinsonian activities, comparable to reference drugs Valdecoxib and Benzatropine, indicating potential therapeutic applications (Amr et al., 2008).
Properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-2-(7-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide |
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InChI |
InChI=1S/C18H17BrFN5O2S/c19-11-4-5-13(12(20)8-11)22-14(26)9-25-10-21-16-15(17(25)27)28-18(23-16)24-6-2-1-3-7-24/h4-5,8,10H,1-3,6-7,9H2,(H,22,26) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYRUCAZIYMIBMV-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=C(C=C(C=C4)Br)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrFN5O2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.3 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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